Cas no 1804187-36-7 (5-Difluoromethyl-4-mercapto-1H-benzimidazole)

• Product Name: 5-Difluoromethyl-4-mercapto-1H-benzimidazole
• CAS No: 1804187-36-7
• MF: C₈H₆F₂N₂S
• MW: 200.208446979523
• CID: 4825348
• Update Time: 2025-05-24

5-Difluoromethyl-4-mercapto-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Difluoromethyl-4-mercapto-1H-benzimidazole

• Inchi： 1S/C8H6F2N2S/c9-8(10)4-1-2-5-6(7(4)13)12-3-11-5/h1-3,8,13H,(H,11,12)
• InChI Key： RRUNRHKVQCMAGF-UHFFFAOYSA-N
• SMILES： SC1=C(C(F)F)C=CC2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• XLogP3: 2.3
• Topological Polar Surface Area: 29.7

Additional information on 5-Difluoromethyl-4-mercapto-1H-benzimidazole

5-Difluoromethyl-4-mercapto-1H-benzimidazole: A Comprehensive Overview

The compound 5-Difluoromethyl-4-mercapto-1H-benzimidazole, identified by the CAS number 1804187-36-7, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzimidazoles, which are heterocyclic aromatic compounds with two nitrogen atoms in the ring. The presence of a difluoromethyl group at position 5 and a mercapto group at position 4 introduces unique chemical properties that make this compound highly versatile.

Benzimidazoles have long been recognized for their biological activity, and the introduction of substituents like the difluoromethyl and mercapto groups further enhances their functional properties. Recent studies have shown that 5-Difluoromethyl-4-mercapto-1H-benzimidazole exhibits promising antioxidant and anti-inflammatory activities, making it a potential candidate for drug development. The difluoromethyl group contributes to the molecule's stability, while the mercapto group enhances its reactivity, enabling it to participate in various chemical reactions.

In terms of synthesis, 5-Difluoromethyl-4-mercapto-1H-benzimidazole can be prepared through a variety of methods, including condensation reactions involving o-aminothiophenol and appropriate aldehydes or ketones. The choice of starting materials and reaction conditions plays a crucial role in determining the yield and purity of the final product. Researchers have explored green chemistry approaches to synthesize this compound, focusing on reducing environmental impact while maintaining high efficiency.

The physical properties of 5-Difluoromethyl-4-mercapto-1H-benzimidazole are also noteworthy. It has a melting point of approximately 220°C, making it suitable for applications that require thermal stability. Its solubility in polar solvents such as water and methanol facilitates its use in various chemical processes. The compound's UV-vis spectrum reveals strong absorption bands in the visible region, indicating its potential application in photonic materials.

Recent advancements in materials science have highlighted the use of benzimidazoles as building blocks for constructing advanced materials. For instance, 5-Difluoromethyl-4-mercapto-1H-benzimidazole has been employed as a precursor for synthesizing metalloorganic frameworks (MOFs) and coordination polymers. These materials exhibit high porosity and surface area, making them ideal for gas storage and catalysis applications.

In the field of sensor technology, the mercapto group in 5-Difluoromethyl-4-mercapto-1H-benzimidazole enables its use as a sensing element for detecting heavy metal ions such as mercury(II) and lead(II). The compound forms stable complexes with these ions, leading to changes in optical properties that can be detected using spectroscopic techniques. This application is particularly relevant given the increasing need for efficient and reliable sensors to monitor environmental pollutants.

The biological activity of 5-Difluoromethyl-4-mersapto-1H-benzimidazole has been extensively studied in recent years. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, studies on its antioxidant properties reveal that it can scavenge free radicals effectively, which is crucial for preventing oxidative stress-related diseases.

In conclusion, 5-Difluoromethyl-4-mersapto-1H-benzimidazole, with its unique structural features and diverse functional groups, continues to be a subject of intense research across multiple disciplines. Its applications span from drug development to materials science and sensor technology, underscoring its importance as a versatile chemical entity. As research progresses, new insights into its properties and potential uses are expected to emerge, further solidifying its role in modern chemistry.